Cas no 189371-41-3 (Pyrene, 1-bromo-7-(1,1-dimethylethyl)-3-methyl-)

• Product Name: Pyrene, 1-bromo-7-(1,1-dimethylethyl)-3-methyl-
• CAS No: 189371-41-3
• MF: C₂₁H₁₉Br
• MW: 351.279565095901
• CID: 1382962
• Update Time: 2024-08-14

Pyrene, 1-bromo-7-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1-bromo-7-(1,1-dimethylethyl)-3-methyl-

• Inchi： 1S/C21H19Br/c1-12-9-18(22)17-8-6-14-11-15(21(2,3)4)10-13-5-7-16(12)20(17)19(13)14/h5-11H,1-4H3
• InChI Key： RGDOZYQKIVMVLZ-UHFFFAOYSA-N
• SMILES： C1(Br)=C2C3=C4C(C=C2)=CC(C(C)(C)C)=CC4=CC=C3C(C)=C1

Computed Properties

• Exact Mass: 350.06707

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Melting Point: 256-258 °C(Solv: hexane (110-54-3); benzene (71-43-2))
• Boiling Point: 466.2±14.0 °C(Predicted)
• PSA: 0